methyl 7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate
Overview
Description
Methyl 7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate is a heterocyclic compound with a pyrrole and pyridine ring linked by a carbonyl group. It is a research chemical and not intended for human or veterinary use .
Molecular Structure Analysis
The molecular formula of this compound is C9H8N2O3 . The InChI code is 1S/C9H8N2O3/c1-14-9(13)6-2-5-3-11-8(12)7(5)10-4-6/h2,4H,3H2,1H3,(H,11,12) .Physical and Chemical Properties Analysis
This compound has a molecular weight of 192.17 g/mol . It is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis of 7-Substituted 6,7-Dihydro-5H-pyrrolo[3,4-b]pyridin-5-ones : This compound is synthesized through reactions with various nucleophiles, demonstrating synthetic applications like the creation of tricyclic derivatives (Goto et al., 1991).
Synthesis of Pyrrolo- and Furo-1,4-dihydropyridine Derivatives : Research includes the synthesis of methyl 1,4,5,7-tetrahydro-3-methyl-7-oxo-4-phenylfuro[3,4-b]pyridine-3-carboxylate (Matsuo et al., 2005).
Intramolecular Azo Coupling : Includes the synthesis of fluorescent benzo, thieno, and furo[c]-fused methyl 7-aryl-6H-pyrrolo[3,4-c]pyridazine-5-carboxylates (Galenko et al., 2016).
Synthesis of Novel Pyridine Derivatives : Involves creating various pyridine derivatives for potential antihypertensive activity (Kumar & Mashelker, 2006).
Antibacterial Activity : Synthesis of pyrrolo[2,3-b]pyridine-5-carboxylic acids with potential antibacterial properties (Toja et al., 1986).
Formation of Annelated Dihydropyridines : Method for synthesizing methyl dibenzo[c]pyridine-7-carboxylates and studying their alkylation, oxidation, and reduction (Kodoliņš et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
methyl 7-oxo-5,6-dihydropyrrolo[3,4-b]pyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3/c1-14-9(13)6-2-5-3-11-8(12)7(5)10-4-6/h2,4H,3H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDZQERQVDIUZCU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C(=O)NC2)N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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